Cas no 84258-56-0 (Phosphonic acid, (benzo[b]thien-2-ylmethyl)-, diethyl ester)

• Product Name: Phosphonic acid, (benzo[b]thien-2-ylmethyl)-, diethyl ester
• CAS No: 84258-56-0
• MF: C₁₃H₁₇O₃PS
• MW: 284.3110435009
• CID: 667463
• PubChem ID: 11832953
• Update Time: 2025-04-19

Phosphonic acid, (benzo[b]thien-2-ylmethyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (benzo[b]thien-2-ylmethyl)-, diethyl ester
• 2-(diethoxyphosphorylmethyl)-1-benzothiophene
• SCHEMBL8290959
• 84258-56-0
• DTXSID40474201

• Inchi： 1S/C13H17O3PS/c1-3-15-17(14,16-4-2)10-12-9-11-7-5-6-8-13(11)18-12/h5-9H,3-4,10H2,1-2H3
• InChI Key： PZLNOMXSVZFRJB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1CP(=O)(OCC)OCC

Computed Properties

• Exact Mass: 284.06360257g/mol
• Monoisotopic Mass: 284.06360257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.8Ų